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Compound of Interest

Compound Name: Metacaine

Cat. No.: B7771447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Metacaine" is not a recognized anesthetic in aquaculture. The

following protocols are for Tricaine Methanesulfonate (MS-222), a widely used and FDA-

approved fish anesthetic, which is presumed to be the intended subject of the query.

Introduction
Tricaine methanesulfonate (also known as MS-222, TMS, or Tricaine-S) is a white crystalline

powder extensively used for the temporary immobilization, sedation, anesthesia, and

euthanasia of fish, amphibians, and other aquatic, cold-blooded animals.[1][2][3] Its application

is crucial for handling animals during a variety of procedures, including manual spawning,

weighing, measuring, marking, transport, and surgical operations.[1][2] MS-222 is the only

anesthetic approved by the U.S. Food and Drug Administration (FDA) for use in finfish intended

for human consumption, with a mandated withdrawal period of 21 days in the United States.[2]

[4][5]

Mechanism of Action
MS-222 functions as a potent anesthetic by blocking voltage-gated sodium channels in

neuronal membranes.[6][7][8] This action prevents the propagation of action potentials, thereby

inhibiting signal transmission between the brain and peripheral nerves.[2][5] The result is

muscle relaxation and a loss of sensory perception, leading to a state of anesthesia.[6] The

anesthetic is rapidly absorbed across the gills and penetrates the central nervous system.[5]
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Caption: Mechanism of action for MS-222 anesthetic.

Quantitative Data Summary
The efficacy and safety of MS-222 are dependent on concentration, species, animal size, and

water parameters like temperature and hardness.[1][3] Preliminary tests on a small number of

animals are imperative to determine optimal dosage and exposure times.[1]

Table 1: Recommended Concentration Ranges for MS-
222
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Application
Concentration
Range (mg/L)

Typical
Induction Time

Typical
Recovery Time

Notes

Sedation/Transp

ort
10 - 50 Slow Rapid

Reduces

hyperactivity and

injury during

transport.[1]

Anesthesia

(Surgical)
50 - 200 2 - 5 minutes 5 - 15 minutes

Species-

dependent.

Typical for

zebrafish is 100-

200 mg/L.[9]

Euthanasia 250 - 500+ < 5 minutes N/A

Immerse for at

least 30 minutes

after opercular

movement

ceases.[3][9] A

secondary

method is often

required.[9]

Table 2: Species-Specific Anesthetic Dosages
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Species
Temperatur
e (°C)

Anesthetic
Dose (mg/L)

Induction
Time (min)

Recovery
Time (min)

Reference

Asian

Seabass

(Lates

calcarifer)

22 140 < 5 < 5 [4]

Asian

Seabass

(Lates

calcarifer)

28 150 < 5 < 5 [4]

Zebrafish

(Danio rerio)
N/A 100 < 3 N/A [6]

Zebrafish

Larvae

(Danio rerio)

N/A 168 < 0.5 ~3 [8][10]

Pikeperch

(Sander

lucioperca)

20-23 100 N/A N/A [4]

Sailfin Molly

(Poecilia

latipinna)

20-30 150 N/A N/A [4]

Experimental Protocols
Preparation of Buffered Stock Solution (10 g/L or 1%)
MS-222 is acidic in solution and must be buffered to a neutral pH (7.0-7.5) to prevent stress

and tissue damage to the animals.[3][9] Sodium bicarbonate is the recommended buffering

agent.[1][2]

Materials:

MS-222 (Tricaine-S, pharmaceutical grade) powder[3]
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Sodium bicarbonate (baking soda)

Dechlorinated or system water (do not use distilled, RO, or tap water)[9]

Calibrated scale

Glass or plastic container (amber or opaque)[1]

pH meter or pH strips

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat[3]

Fume hood or other ventilated area[3]

Procedure:

Safety First: Perform all weighing and mixing of MS-222 powder within a fume hood or well-

ventilated area while wearing appropriate PPE.[3]

Weighing: For a 10 g/L stock solution, weigh 10 grams of MS-222 powder.

Buffering: Weigh 20 grams of sodium bicarbonate. A 1:2 ratio of MS-222 to sodium

bicarbonate is generally effective for achieving a pH of 7.0-7.5.[1][11]

Mixing: Add the weighed MS-222 and sodium bicarbonate to a container. Add water to bring

the total volume to 1 liter. Stir until both powders are completely dissolved.[1]

pH Verification: Measure the pH of the stock solution using a calibrated pH meter or pH

strips. Adjust with additional sodium bicarbonate if necessary to bring the pH into the 7.0-7.5

range.[9]

Storage: Store the stock solution in a clearly labeled, light-sensitive container (e.g., amber

bottle).[1] Refrigerate (4°C) or freeze (-20°C) for long-term storage.[1] The solution is stable

for up to 6 months if stored properly.[1] Discard if the solution turns brown.[1]

Protocol for Anesthesia Induction
This protocol outlines the general steps for anesthetizing fish using an immersion bath.
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Caption: General workflow for fish anesthesia using MS-222.

Procedure:

Preparation of Working Solution: Dilute the buffered stock solution with system water to the

desired final concentration (see Table 1 & 2). Prepare this solution fresh for each use.[1]

Ensure the water temperature and quality match the animal's housing conditions.[3]

Fasting: It is recommended to fast fish for 12-24 hours prior to anesthesia to reduce

metabolic waste production in the anesthetic bath.[9]

Induction: Gently transfer the fish into the anesthetic bath. The container should be large

enough to prevent overcrowding and should be aerated if the procedure is lengthy.[5][12]

Monitoring: Observe the fish closely for the desired stage of anesthesia. Key indicators

include loss of equilibrium, slowed opercular (gill cover) movements, and lack of response to

a gentle tail pinch.[6][13]

Procedure: Once the desired anesthetic plane is reached, perform the intended procedure. If

the procedure is long, the fish's gills can be irrigated with a maintenance dose of the

anesthetic solution.[12]

Recovery: Immediately following the procedure, transfer the fish to a recovery tank

containing clean, well-aerated, anesthetic-free water from their original system.[14]

Post-Procedure Monitoring: Monitor the fish until it regains its equilibrium and resumes

normal swimming behavior.[14]

Safety, Handling, and Disposal
Personnel Safety: MS-222 powder is an irritant to the eyes, skin, and respiratory system.[15]

[16] Always handle the powder in a fume hood and wear gloves, goggles, and a lab coat.[3]

[12]

Animal Welfare: Always use buffered solutions for live animals to prevent pain and distress.

[3] The effectiveness of MS-222 is reduced in cooler temperatures and very soft water.[1]
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Withdrawal Period: For food fish, a mandatory 21-day withdrawal period must be observed in

the U.S. before the fish can be used for human consumption.[2][17][18]

Disposal: Unused powder and concentrated stock solutions should be collected as chemical

waste.[3] Diluted working solutions may be disposed of down a sanitary drain with copious

amounts of running water, in accordance with local regulations.[15][16] Never discard MS-

222 solutions directly into natural waterways.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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